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Compound of Interest

Compound Name: AGI-43192

Cat. No.: B12418012

This document provides crucial safety and logistical information for the handling and disposal
of AGI-43192, a potent and orally active inhibitor of methionine adenosyltransferase 2A
(MAT2A). The information is intended for researchers, scientists, and drug development
professionals. Given that AGI-43192 is a research chemical, this guidance is based on
available data and general principles of laboratory safety for handling potent compounds.
Always consult and adhere to your institution's specific safety protocols.

Compound Information and Storage
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Property Value Source
AGI43192 HCI, AGI-43192

Synonyms ) [1]
hydrochloride

Molecular Formula C23H16CIF3N6O [1]

Molecular Weight 484.86 g/mol [2]

Appearance Solid [3]

Storage (Stock Solution)

-80°C for up to 6 months;
-20°C for up to 1 month.

[3]

Storage (Solid)

Dry, dark, and at 0-4°C for
short term (days to weeks) or
-20°C for long term (months to

years).

[1]

Shipping

Shipped under ambient
temperature as a non-

hazardous chemical.

[1]

Personal Protective Equipment (PPE) and Handling

Due to its high potency, AGI-43192 should be handled with care to minimize exposure.

Engineering controls should be the primary method of containment.
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Control

Specification

Engineering Controls

- Work with the compound in a certified
chemical fume hood or a ventilated laminar flow
enclosure.[4] - For procedures with a high risk of
aerosolization (e.g., weighing, preparing stock
solutions), use of a glove box or other

containment equipment is recommended.[4]

Personal Protective Equipment (PPE)

- Gloves: Chemical-resistant gloves (e.qg., nitrile)
are mandatory. Change gloves frequently and
immediately if contaminated. - Eye Protection:
ANSI-approved safety glasses or goggles. - Lab
Coat: A fully buttoned lab coat must be worn.
Consider a disposable gown for handling larger

quantities.

General Handling Practices

- Avoid inhalation of dust or aerosols. - Prevent
contact with skin and eyes. - Do not eat, drink,
or smoke in the laboratory. - Wash hands

thoroughly after handling.

Emergency Procedures
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Situation Procedure

- Immediately wash the affected area with soap
) and copious amounts of water for at least 15
Skin Contact . . .
minutes. - Remove contaminated clothing. -

Seek medical attention.

- Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) ) )
upper and lower eyelids. - Seek immediate

medical attention.

- Move the individual to fresh air. - If breathing is
Inhalation difficult, provide oxygen. - Seek medical

attention.

- Do NOT induce vomiting. - Wash out the
Ingestion mouth with water. - Seek immediate medical

attention.

- Evacuate the area. - Wear appropriate PPE,
including respiratory protection if necessary. -
Cover the spill with an absorbent material (e.g.,
_ vermiculite, sand). - Collect the absorbed
Spills material into a sealed, labeled container for
hazardous waste disposal. - Clean the spill area
with a suitable decontamination solution (e.qg.,

70% ethanol), followed by soap and water.

Disposal Plan

All waste containing AGI-43192 must be treated as hazardous chemical waste and disposed of
in accordance with local, state, and federal regulations.
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Waste Type

Disposal Procedure

Unused Solid Compound

- Collect in a clearly labeled, sealed container

for hazardous waste.

Contaminated Labware (e.qg., pipette tips, tubes)

- Place in a designated, labeled hazardous

waste container.

Liquid Waste (e.g., unused solutions, rinsate)

- Collect in a labeled, sealed, and chemically
compatible container for hazardous waste. Do

not dispose of down the drain.

Empty Containers

- Triple rinse the container with a suitable
solvent. - The rinsate must be collected and
disposed of as hazardous waste.[5] - After
rinsing, the container can be disposed of in the
regular trash or recycled, depending on

institutional policies.

Experimental Protocols and Data

Solubility and Solution Preparation

e DMSO: Soluble up to 83.33 mg/mL (171.86 mM) with the aid of ultrasonication and warming

to 60°C.[2]

e For in vivo studies, a suggested formulation involves preparing a stock solution in DMSO

and then diluting it with vehicles such as PEG300, Tween-80, and saline.[3]

In Vitro Activity
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Cell Line Parameter Value
HCT-116 MTAP-null IC50 (MAT2A) 32 nM
HCT-116 MTAP-null IC50 (SAM) 14 nM
HCT-116 MTAP-null GI50 19 nM
HCT-116 MTAPWT GI50 173 nM

Source:[1][3]

In Vivo Activity

Model Dosage Result

Significant tumor growth
HCT-116 MTAP-null xenograft 2-30 mg/kg, p.o., once daily for  inhibition; near-tumor stasis at
mice 21 days 30 mg/kg with no significant
weight loss.

Source:[3]

Mechanism of Action and Signaling Pathway

AGI-43192 is a potent inhibitor of methionine adenosyltransferase 2A (MAT2A), a critical
enzyme that catalyzes the synthesis of S-adenosylmethionine (SAM) from methionine and ATP.
[3] SAM is a universal methyl donor for various cellular processes, including histone and DNA
methylation, which play a key role in regulating gene expression.[3][6] In cancers with a
deletion of the methylthioadenosine phosphorylase (MTAP) gene, there is an increased
dependence on MAT2A, making it a synthetic lethal target.[2][3] Inhibition of MAT2A by AGI-
43192 |eads to a reduction in SAM levels, which in turn suppresses the activity of PRMT5, an
enzyme involved in mRNA splicing, leading to DNA damage and inhibition of cancer cell
growth.[3]
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AGI-43192 Mechanism of Action
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Caption: AGI-43192 inhibits MAT2A, blocking SAM synthesis and subsequent methylation
events.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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